2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide

• IUPAC Name: 2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide
• InChI: InChI=1S/C17H18F3NO3/c18-17(19,20)11-5-4-6-12(9-11)21-15(23)13-10-14(22)24-16(13)7-2-1-3-8-16/h4-6,9,13H,1-3,7-8,10H2,(H,21,23)
• InChI Key: JHYRTHJKLGOVSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(CC(=O)O2)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H18F3NO3
• Molecular Weight: 341.32 g/mol

Description

2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide is a useful research compound. Its molecular formula is C17H18F3NO3 and its molecular weight is 341.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.12387792 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques

A range of methods has been developed for synthesizing derivatives of 1-oxaspiro[4.5]decane compounds, including 2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide. These methods often involve copper-mediated trifluoromethylation, cyclization, and dearomatization processes to achieve trifluoromethylated 1-azaspiro[4.5]decanes with high regioselectivity and diastereoselectivity (Han et al., 2014). Such processes are critical for constructing complex molecular architectures that are relevant in various chemical syntheses and potential pharmacological applications.

Structural and Chemical Properties

Research on the chemical and structural properties of this compound derivatives has led to insights into their molecular configurations, including crystal structures and stereochemistry. Studies have shown that these compounds can exhibit different molecular arrangements, such as chair conformations for the cyclohexane rings, which are important for understanding their chemical behavior and reactivity (Wang et al., 2011).

Chemical Reactions and Mechanisms

Investigations into the reactivity and mechanisms of reactions involving this compound derivatives have contributed to a deeper understanding of decarboxylation processes. These studies provide insights into the kinetics, thermodynamics, and potential mechanisms of decarboxylation, which are valuable for designing more efficient synthetic routes in organic chemistry (Bigley & May, 1969).

Applications in Synthesis of Heterocyclic Compounds

The compound and its derivatives serve as key intermediates in the synthesis of heterocyclic compounds, showcasing their versatility in organic synthesis. For example, they are used in the formation of spiroaminals and other heterocyclic structures, which are found in natural and synthetic products with significant biological activities. This underscores the importance of this compound in the development of new pharmaceuticals and materials (Sinibaldi & Canet, 2008).